Dmhiem
Dmhiem
Brand Name:
Vulcanchem
CAS No.:
108789-49-7
VCID:
VC20755427
InChI:
InChI=1S/C22H30O2/c1-21(2)11-10-19-18-7-5-14-13-15(24-4)6-8-16(14)17(18)9-12-22(19,3)20(21)23/h6,8,13,17-19H,5,7,9-12H2,1-4H3/t17-,18+,19+,22+/m1/s1
SMILES:
CC1(CCC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC)C
Molecular Formula:
C22H30O2
Molecular Weight:
326.5 g/mol
Dmhiem
CAS No.: 108789-49-7
Cat. No.: VC20755427
Molecular Formula: C22H30O2
Molecular Weight: 326.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 108789-49-7 |
|---|---|
| Molecular Formula | C22H30O2 |
| Molecular Weight | 326.5 g/mol |
| IUPAC Name | (4aS,4bS,10bS,12aS)-8-methoxy-2,2,12a-trimethyl-4,4a,4b,5,6,10b,11,12-octahydro-3H-chrysen-1-one |
| Standard InChI | InChI=1S/C22H30O2/c1-21(2)11-10-19-18-7-5-14-13-15(24-4)6-8-16(14)17(18)9-12-22(19,3)20(21)23/h6,8,13,17-19H,5,7,9-12H2,1-4H3/t17-,18+,19+,22+/m1/s1 |
| Standard InChI Key | BRSVRATYZSQLNA-GHDARCQNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@@H]([C@@H]1CCC(C2=O)(C)C)CCC4=C3C=CC(=C4)OC |
| SMILES | CC1(CCC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC)C |
| Canonical SMILES | CC1(CCC2C3CCC4=C(C3CCC2(C1=O)C)C=CC(=C4)OC)C |
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